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Compound of Interest

Compound Name: Spaglumic Acid

Cat. No.: B1681972

Essential Safety and Handling Guide for Spaglumic
Acid

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Spaglumic Acid (CAS No: 3106-85-2), also known as N-

Acetylaspartylglutamic acid.[1][2] Adherence to these procedural guidelines is critical for
ensuring the safety of all laboratory personnel.

Hazard Identification and Personal Protection

Spaglumic Acid is classified as a hazardous substance that can cause skin irritation, serious
eye irritation, and respiratory tract irritation.[1][2] Therefore, the use of appropriate Personal
Protective Equipment (PPE) and engineering controls is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Body Area

Required Protection

Citation(s)

Eyes/Face

Safety goggles with side-

shields or chemical safety

goggles.

[1]3]

Hands

Compatible, chemical-resistant

protective gloves.

[1]3]

Body

Lab coat. Impervious or
chemical-resistant clothing is

required.

[1]3]

Respiratory

A suitable NIOSH/MSHA or
European Standard EN 149
approved respirator should be
used when dust or aerosols

may be generated.

[1]

Table 2: Mandatory Engineering Controls

Control Type

Requirement

Citation(s)

Ventilation

Work must be conducted in a
well-ventilated area. Use of a
chemical fume hood or other
appropriate exhaust ventilation

is required.

[1]3]

Safety Equipment

A safety shower and an eye
wash station must be readily
accessible in the immediate

work area.

[1]3]

Operational Plan: Safe Handling Protocol

Follow this step-by-step guide for the routine handling of Spaglumic Acid to minimize

exposure risk.
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e Preparation and Planning:

o

Conduct a pre-work hazard assessment.

[¢]

Ensure the safety data sheet (SDS) is accessible.

[¢]

Verify that the required engineering controls (fume hood, eyewash station) are functional.

[e]

Assemble and inspect all necessary PPE as detailed in Table 1.
e Handling the Compound:
o Don all required PPE before entering the handling area.

o Perform all manipulations, including weighing and solution preparation, within a certified
chemical fume hood to prevent the formation of dust and aerosols.[1][3]

o Avoid all direct contact with the substance.[1][3] Do not breathe in dust, vapors, or mists.

[1]

o Post-Handling Procedures:

[e]

Thoroughly wash hands and any potentially exposed skin with soap and water after
handling is complete.[1]

Clean and decontaminate the work surface.

[e]

Remove PPE in the correct order to avoid cross-contamination.

o

[¢]

Store Spaglumic Acid according to the storage guidelines below.
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1. Preparation
- Review SDS
- Verify Engineering Controls
- Don PPE

l

2. Handling
- Work in fume hood
- Avoid dust/aerosol generation
- Avoid direct contact

l

3. Post-Handling
- Decontaminate workspace
- Wash hands thoroughly
- Doff PPE correctly

l

4. Storage & Disposal
- Store in sealed container
- Follow temperature guidelines
- Dispose of waste properly

Caption: Workflow for the safe handling of Spaglumic Acid.

Click to download full resolution via product page

Emergency Plan: Accidental Release and Exposure

In the event of a spill or personnel exposure, immediate and correct action is crucial.

Spill Response Protocol

o Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

[1][3] Restrict access.

o Ventilate: Ensure the area is well-ventilated.
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e Protect: Wear full personal protective equipment, including respiratory protection, before
attempting to clean the spill.[1][3]

o Contain: Prevent the spill from spreading or entering drains or water courses.[1][3]
e Clean-Up:

o For liquid spills, absorb the solution with an inert, finely-powdered material such as
diatomite or a universal binder.[1][3]

o For solid spills, carefully sweep or scoop the material to avoid raising dust.
o Collect all contaminated material into a suitable, closed container for disposal.
o Decontaminate: Scrub the spill surface and any contaminated equipment with alcohol.[1][3]

o Dispose: Label the waste container and dispose of it according to institutional and local
environmental regulations.
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1. Evacuate Area
Restrict Access

'

2. Don Full PPE
(incl. Respirator)

Y

3. Contain Spill
Prevent spread to drains

'

4. Absorb & Collect
Place in sealed container

l

5. Decontaminate
Scrub area with alcohol

6. Dispose
Follow local regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for Spaglumic Acid spill response.

First Aid Measures

Table 3: First Aid for Personnel Exposure
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Exposure Route

Immediate Action

Citation(s)

Eye Contact

Immediately flush eyes with
large amounts of water for at
least 15 minutes, holding
eyelids apart. Remove contact
lenses if present and easy to
do. Seek immediate medical

attention.

[1]3]

Skin Contact

Rinse skin thoroughly with
plenty of soap and water for at
least 15 minutes. Remove all
contaminated clothing and

shoes. Seek medical attention.

[1]3]

Relocate the individual to fresh
air immediately. If breathing is

difficult or has stopped, provide

Inhalation o o o [11[3]
artificial respiration (avoiding
mouth-to-mouth). Seek
immediate medical attention.

Wash out the mouth with
) water. Do NOT induce
Ingestion [3]

vomiting. Seek immediate

medical attention.

Storage and Disposal

Proper storage and disposal are critical to maintaining chemical stability and environmental

safety.

Storage Conditions

Keep containers tightly sealed and store in a cool, well-ventilated area.[3] Protect from direct

sunlight and sources of ignition.[3]

Table 4: Recommended Storage Temperatures
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Form of Spaglumic

Acid Temperature Duration Citation(s)
Pure Form (Solid) -20°C 3years [3]
In Solvent -80°C 6 months [3]
In Solvent -20°C 1 month [3]

Note: The compound may be shipped at room temperature for periods of less than two weeks.

[3]

Disposal Plan

All waste material, including contaminated absorbents and disposable PPE, must be collected
in suitable, labeled containers. Disposal must be carried out in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the product to enter drains,
water courses, or the soil.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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